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Compound of Interest

Compound Name: 5-Chloro-2-hydroxybenzophenone

Cat. No.: B104029

Essential Safety and Handling Guide for 5-

Chloro-2-hydroxybenzophenone
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloro-2-hydroxybenzophenone (CAS No. 85-19-8). Adherence to these procedures is
essential to ensure personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Chloro-2-hydroxybenzophenone is a chemical that requires careful handling due to its
potential health hazards. It is classified as a skin irritant, a serious eye irritant, and may cause
respiratory irritation.[1][2] The target organ for toxicity is the respiratory system.[2]

Quantitative Safety Data Summary
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation[1][2][3]
Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning S
(Category 2) Mark) eye irritation[1][2][3]
Specific target organ ) H335: May cause
o ] GHSO07 (Exclamation ] ) o
toxicity — single Warning respiratory irritation[1]

exposure (Category 3)

Mark)

[2](3]

Mandatory Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE must be worn at all times when handling 5-

Chloro-2-hydroxybenzophenone:

PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask)[2]

To prevent inhalation of the
powder, which can cause

respiratory irritation.[1][2][3]

Eye and Face Protection

Chemical safety goggles or a
face shield meeting ANSI
Z.87.1 1989 standard.[4]

To protect against dust
particles and potential
splashes that can cause

serious eye irritation.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile gloves).[2][4]

To prevent skin contact, which

can cause irritation.[1][2][3]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.[4]

To protect skin from accidental

exposure.

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling 5-Chloro-2-hydroxybenzophenone is crucial for
maintaining a safe laboratory environment.

Experimental Workflow for Handling
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Preparation

Work in a well-ventilated area
(e.g., chemical fume hood)

l

Don appropriate PPE

l

Gather all necessary equipment
and chemical

Handling
y

Carefully weigh the powder,
avoiding dust generation

l

Dissolve in a suitable solvent
if required for the experiment

l

Conduct the experiment

Post-Experim vant & Cleanup

Decontaminate work surfaces
and equipment

l

Remove PPE in the correct order

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 5-Chloro-2-hydroxybenzophenone.
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Detailed Protocol:
e Preparation:

o Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

o Before handling the chemical, ensure all required PPE is correctly worn.

o Gather all necessary materials, including the chemical, solvents, glassware, and waste
containers.

e Handling:

[e]

When weighing the solid, do so carefully to avoid creating dust.

o

If the experimental protocol requires dissolving the compound, add it slowly to the solvent.

[¢]

Avoid all personal contact with the substance, including inhalation.[5]

[¢]

Do not eat, drink, or smoke in the handling area.[5]

o Post-Experiment & Cleanup:

o

Following the experiment, decontaminate all work surfaces and equipment.

[¢]

In case of a spill, immediately clean it up following the procedure outlined below.

[e]

Remove PPE carefully to avoid contaminating yourself and the surrounding area.

[e]

Always wash your hands thoroughly with soap and water after handling the chemical.[5]

Emergency and Disposal Plan

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

Logical Flow for Spill and Disposal Management
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Spill Response

Evacuate the immediate area
if necessary

'

Wear appropriate PPE

'

Contain the spill without
creating dust

'

Sweep up and shovel the solid
into a suitable container

Waste [v)isposal

Label the waste container
appropriately

'

Store in a designated, cool, dry,
and well-ventilated area

'

Arrange for disposal by a licensed
hazardous waste company

Click to download full resolution via product page

Caption: Spill response and disposal plan for 5-Chloro-2-hydroxybenzophenone.

Spill Cleanup Protocol:
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e Immediate Actions:
o Evacuate personnel from the immediate spill area to a safe location.[1]
o Ensure adequate ventilation.[1]
o Don the appropriate PPE before re-entering the area.[1]
e Containment and Cleanup:
o Avoid breathing in the dust.[1]

o Carefully sweep or shovel the spilled material and place it into a suitable, closed container
for disposal without creating dust.[1][3]

o Do not let the product enter drains.[1][3]
Disposal Protocol:
» Waste Collection:

o Collect waste 5-Chloro-2-hydroxybenzophenone and any contaminated materials in a
designated, properly labeled, and closed container.[1][3]

e Storage:

o Store the waste container in a cool, dry, and well-ventilated place away from incompatible
materials.[3]

e Final Disposal:

o The recommended method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[3]

o Disposal must be carried out by a licensed professional waste disposal service to ensure
compliance with all federal, state, and local environmental regulations.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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